N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H20BrN3O3S3/c1-13-3-2-10-24(11-13)30(26,27)15-6-4-14(5-7-15)19(25)23-20-22-16(12-28-20)17-8-9-18(21)29-17/h4-9,12-13H,2-3,10-11H2,1H3,(H,22,23,25)
• InChI Key: JAAAYBCXZHDUME-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(S4)Br
• Molecular Formula: C20H20BrN3O3S3
• Molecular Weight: 526.5 g/mol

Description

N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C20H20BrN3O3S3 and its molecular weight is 526.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• A study by Yılmaz et al. (2015) synthesized derivatives of indapamide, showing proapoptotic activity on melanoma cell lines, indicating potential anticancer properties. These compounds inhibited human carbonic anhydrase isoforms, suggesting a mechanism for their anticancer activity (Yılmaz et al., 2015).

Antitubercular Activity

• Research by Dighe et al. (2012) focused on the synthesis of novel benzamide derivatives, demonstrating significant antitubercular activity against Mycobacterium tuberculosis, highlighting the potential for tuberculosis treatment (Dighe et al., 2012).

Catalysis and Synthetic Methodologies

• Khazaei et al. (2014) reported on the synthesis of a N-bromo sulfonamide reagent, used as a catalyst for the synthesis of bis(pyrazol-5-ol)s, illustrating the compound's role in facilitating novel synthetic routes (Khazaei et al., 2014).

Antiviral Activity

• A study by Chen et al. (2010) synthesized thiadiazole sulfonamide derivatives, showing potential anti-tobacco mosaic virus activity, suggesting applications in antiviral research (Chen et al., 2010).

Supramolecular Chemistry

• Yadav and Ballabh (2020) explored the gelation behavior of N-(thiazol-2-yl) benzamide derivatives, indicating their potential in designing new supramolecular gelators for various applications (Yadav & Ballabh, 2020).

Antimalarial and COVID-19 Research

• Fahim and Ismael (2021) investigated antimalarial sulfonamides for their potential use against COVID-19, utilizing computational calculations and molecular docking studies, highlighting the compound's versatility in addressing infectious diseases (Fahim & Ismael, 2021).